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Compound of Interest

Compound Name: alpha-Amylcinnamaldehyde

Cat. No.: B1665258 Get Quote

This guide provides essential safety and logistical information for the proper disposal of alpha-
Amylcinnamaldehyde (ACA), tailored for laboratory and research professionals. Adherence to

these procedures is critical to ensure personal safety and environmental protection.

Immediate Safety and Hazard Information
alpha-Amylcinnamaldehyde is classified with the following primary hazards:

Skin Sensitization: May cause an allergic skin reaction (H317).[1][2][3]

Environmental Hazard: Toxic to aquatic life with long-lasting effects (H411).[1][2][3][4]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times when

handling this chemical.

Required Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.

Eye/Face Protection: Use eye and face protection.

Protective Clothing: Wear appropriate protective clothing to prevent skin contact.[1][2]

Spill Response Protocol
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In the event of a spill, immediate and correct action is crucial to mitigate risks.

Step-by-Step Spill Cleanup:

Ensure Ventilation: Work in a well-ventilated area. Avoid breathing in any vapor or spray from

the spilled material.[1][5]

Contain the Spill: Prevent further leakage or spillage if it is safe to do so.[3][5] Use a non-

combustible, inert absorbent material such as sand, earth, or commercial sorbents to contain

and absorb the spill.[1][4][6]

Collect Absorbent Material: Carefully collect the contaminated absorbent material and place

it into a suitable, labeled, and sealed container for hazardous waste disposal.[1][3] The

contaminated absorbent material poses the same hazards as the original substance.[1]

Decontaminate the Area: Clean the spill area thoroughly. If the product is water-soluble, you

may dilute the spillage with water and mop it up.[1] Flush the contaminated area with plenty

of water.[1]

Prevent Environmental Release: Crucially, do not allow the product or cleaning water to enter

drains, sewers, or watercourses.[1][3][5] If a large spill occurs that may enter the

environment, inform the relevant authorities immediately.[1]

Waste Disposal Procedures
The ultimate disposal of alpha-Amylcinnamaldehyde and its contaminated materials must be

handled with care to prevent environmental harm.

Step-by-Step Disposal Guide:

Waste Collection: Collect surplus alpha-Amylcinnamaldehyde and any contaminated

materials (e.g., used absorbent, contaminated PPE) in suitable, closed, and clearly labeled

containers.[3]

Do Not Dispose Down the Drain: Due to its high toxicity to aquatic life, never dispose of

alpha-Amylcinnamaldehyde down the drain.[1][5]
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Engage a Licensed Professional: Arrange for the disposal of the hazardous waste through a

licensed waste disposal company or at a licensed waste disposal site.[1][3]

Follow All Regulations: Ensure that disposal is conducted in strict accordance with all

applicable local, regional, national, and international environmental regulations.[1][2]

Methods such as incineration or sanitary landfill may be used by the licensed facility.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for alpha-Amylcinnamaldehyde.

Property Value Species/Method Reference

Aquatic Toxicity

LC₅₀ (Fish, 96h) 3 mg/L
Brachydanio rerio

(Zebra Fish)
[1]

EC₅₀ (Invertebrates,

48h)
1.1 mg/L Daphnia magna [1]

EC₅₀ (Algae, 72h) 1.88 mg/L
Pseudokirchneriella

subcapitata
[1]

Mammalian Toxicity

LD₅₀ (Oral) 3,730 mg/kg Rat [2]

Physical Properties

Flash Point >100 - 140 °C Closed Cup [1][2][4]

Density ~0.97 g/cm³ at 20 °C [2]

Water Solubility
Slightly soluble /

Negligible
[1][7]

Bioconcentration

Factor (BCF)
586 (estimated)

Suggests high

potential for

bioconcentration

[8]
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper handling and disposal of

alpha-Amylcinnamaldehyde waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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